Cas no 881586-53-4 (methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate)

• Product Name: methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate
• CAS No: 881586-53-4
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• MDL: MFCD08554970
• CID: 3060059
• PubChem ID: 19590643
• Update Time: 2025-11-04

methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-formyl-6-methoxy-phenoxy)-propionic acid methyl ester
• methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate
• Z852760470
• EN300-230587
• CS-0278882
• 881586-53-4
• AKOS000313141
• GKB58653
• STK350676

• MDL： MFCD08554970
• Inchi： 1S/C12H13ClO5/c1-7(12(15)17-3)18-11-9(13)4-8(6-14)5-10(11)16-2/h4-7H,1-3H3
• InChI Key： VKHCUKYIXQSTII-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(=C1OC(C(=O)OC)C)OC

Computed Properties

• Exact Mass: 272.0451512Da
• Monoisotopic Mass: 272.0451512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Additional information on methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate

Chemical Compound CAS No. 881586-53-4: Methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate

The chemical compound methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate (CAS No. 881586-53-4) is a complex organic compound with a diverse range of applications in the field of chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl group attached to a propanoate moiety, further connected to a phenoxy group substituted with chlorine, formyl, and methoxy groups. The presence of these functional groups makes it highly versatile and suitable for various chemical reactions and industrial processes.

Recent studies have highlighted the potential of methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate in the development of advanced materials, particularly in the synthesis of high-performance polymers. Researchers have demonstrated that this compound can serve as a building block for creating polymers with enhanced thermal stability and mechanical properties. These findings have significant implications for industries such as aerospace, automotive, and electronics, where materials with superior performance are highly sought after.

In addition to its role in polymer synthesis, methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate has also been explored for its potential in drug delivery systems. The compound's ability to form stable complexes with various drugs has been investigated, showing promise in improving drug solubility and bioavailability. This application is particularly relevant in the pharmaceutical industry, where the development of efficient drug delivery systems remains a critical area of research.

The synthesis of methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate involves a multi-step process that typically includes nucleophilic substitution, oxidation, and esterification reactions. Recent advancements in catalytic techniques have enabled the production of this compound with higher yields and improved purity levels. These improvements have made the compound more accessible for large-scale industrial applications.

Furthermore, the environmental impact of methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate has been a subject of recent research. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to some traditional chemicals used in similar applications. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices in its production and use.

In conclusion, methyl 2-(2-chloro-4-formyl-6-methoxyphenoxy)propanoate (CAS No. 881586-53-4) is a versatile compound with promising applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in driving innovation and advancements in various fields.